Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine

• CAS RN: 124020-62-8
• Molecular Formula: C40H73N9O12
• Molecular Weight: 872.1 g/mol
• IUPAC Name: 2-[[(2S,3S)-2-[[(4S,5S)-5-[[(2S)-4-amino-2-[[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-amino-3-methylbutanoyl]amino]-3-hydroxypropanoyl]amino]-5-oxopentanoyl]amino]-4-oxobutanoyl]amino]-4-hydroxy-7-methyl-2-propan-2-yloctanoyl]amino]-3-methylpentanoyl]amino]-3-methylbutanoic acid
• InChI: InChI=1S/C40H73N9O12/c1-11-22(10)33(39(59)48-32(21(8)9)40(60)61)49-34(54)23(19(4)5)15-28(51)25(14-18(2)3)45-36(56)26(16-30(42)53)46-35(55)24(12-13-29(41)52)44-37(57)27(17-50)47-38(58)31(43)20(6)7/h18-28,31-33,50-51H,11-17,43H2,1-10H3,(H2,41,52)(H2,42,53)(H,44,57)(H,45,56)(H,46,55)(H,47,58)(H,48,59)(H,49,54)(H,60,61)/t22-,23?,24-,25-,26-,27-,28-,31-,32?,33-/m0/s1
• InChI Key: BURQLNQHSQGPEJ-SHSGPBBUSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)NC(C(C)C)C(=O)O)NC(=O)C(C[C@@H]([C@H](CC(C)C)NC(=O)[C@H](CC(=O)N)NC(=O)[C@H](CCC(=O)N)NC(=O)[C@H](CO)NC(=O)[C@H](C(C)C)N)O)C(C)C
• SMILES: CCC(C)C(C(=O)NC(C(C)C)C(=O)O)NC(=O)C(CC(C(CC(C)C)NC(=O)C(CC(=O)N)NC(=O)C(CCC(=O)N)NC(=O)C(CO)NC(=O)C(C(C)C)N)O)C(C)C
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: 85548e; U 85548e; U-85548e; U85548e; Val-Ser-Gln-Asn-Leu-CH(OH)CH2-Val-Ile-Val; valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine

Description

85548e is an inhibitor exhibiting subnanomolar affinity towards HIV type-1 aspartic proteinase (HIV-1 PR).

Scientific Research Applications

Synthesis and Structural Analogs

• The synthesis of peptides related to the N-terminus and C-terminus of human insulin A chain, involving compounds with sequences similar to Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine, has been described. This work contributes to our understanding of insulin structure and function (Katsoyannis, Zalut, & Tometsko, 1967).

Aminoacyl-tRNA Synthetases

• Research on postribosomal aminoacyl-tRNA synthetases in cultured Chinese hamster ovary cells, including seryl- and valyl-tRNA synthetases, provides insights into protein synthesis and amino acid incorporation in mammalian cells (Ritter, Enger, & Hampel, 1979).

Peptide Synthesis

• Studies have explored the synthesis of peptides with sequences similar to Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine. Such research contributes to our understanding of peptide structure and the synthesis of biologically active peptides (Bodanszky, Klausner, Lin, Mutt, & Said, 1974).

Pharmacological Actions

• Investigations into the pharmacological actions of peptides structurally related to Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine, particularly those modifying the isoleucyl and asparaginyl groups, have been conducted to understand their biological activities (Berde, Doepfner, & Konzett, 1957).

Molecular Weight Distribution of Synthetases

• Research on the molecular weight distribution of aminoacyl-tRNA-synthetases, including those specific for amino acids found in Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine, has implications for understanding enzyme structure and function in bacterial cells (Nass & Stöffler, 2004).

Analysis of Amino Acids in Biological Systems

• Studies have analyzed the occurrence and distribution of amino acids, including those found in Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine, in various biological systems, providing insights into metabolic pathways and protein breakdown (Charpentier et al., 1984).

Divergence in Reactivity of Synthetases

• Research on the divergence in reactivity of aminoacyl transfer ribonucleic acid synthetases, including those for amino acids in Valyl-seryl-glutaminyl-asparaginyl-leucyl-hydroxyethyl-valyl-isoleucyl-valine, contributes to our understanding of enzymatic specificity and protein synthesis (Hirsh & Lipmann, 1968).